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Compound of Interest

Compound Name: 6-Ethyl-2,3-dimethylpyridine

. Get Quote

Cat. No.: B074018

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight and related
physicochemical properties of 6-Ethyl-2,3-dimethylpyridine. It includes experimental
methodologies for molecular weight determination and a visual representation of a common
analytical workflow.

Core Physicochemical Data

The fundamental physicochemical properties of 6-Ethyl-2,3-dimethylpyridine are summarized
below. This data is essential for a variety of research and development applications, including
reaction stoichiometry, analytical method development, and computational modeling.

Property Value Source

Molecular Formula CoH13N PubChem, NIST
Molecular Weight 135.21 g/mol PubChem
135.2062 NIST

CAS Number 1463-01-0 PubChem, NIST
IUPAC Name 6-ethyl-2,3-dimethylpyridine PubChem
Synonyms Pyridine, 6-ethyl-2,3-dimethyl- PubChem[1], NIST
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Experimental Determination of Molecular Weight

The precise determination of a compound's molecular weight is critical for its identification and

characterization. Mass spectrometry is the definitive technique for this purpose.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique that combines the separation capabilities of gas

chromatography with the detection power of mass spectrometry, making it ideal for the analysis

of volatile compounds like 6-Ethyl-2,3-dimethylpyridine.[2]

Experimental Protocol:

Sample Preparation: A dilute solution of 6-Ethyl-2,3-dimethylpyridine is prepared in a
volatile organic solvent (e.g., dichloromethane or hexane).

Injection: A small volume (typically 1 pL) of the prepared sample is injected into the GC inlet,
where it is vaporized.[3]

Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium
or nitrogen) through a capillary column.[4] The separation of the analyte from other
components is based on its boiling point and interaction with the stationary phase coating the
column.[2][4] The time it takes for the compound to pass through the column is known as its
retention time.[2]

lonization: As the separated 6-Ethyl-2,3-dimethylpyridine elutes from the GC column, it
enters the mass spectrometer's ion source. Here, it is bombarded with electrons (Electron
lonization - El), causing the molecule to lose an electron and form a positively charged
molecular ion (M*).

Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole),
which separates them based on their mass-to-charge ratio (m/z).[2]

Detection: A detector records the abundance of ions at each m/z value, generating a mass
spectrum. The peak corresponding to the intact molecular ion will confirm the molecular
weight of the compound.
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Electrospray lonization Mass Spectrometry (ESI-MS)

ESI-MS is a soft ionization technique particularly useful for polar molecules, and it can be
coupled with liquid chromatography.

Experimental Protocol:

o Sample Preparation: The sample is dissolved in a suitable solvent, typically a mixture of
water and an organic solvent like methanol or acetonitrile, often with a small amount of acid
(e.g., formic acid) to promote protonation.

« Infusion/Injection: The sample solution is introduced into the ESI source at a low flow rate.

« |onization: A high voltage is applied to the tip of the capillary, causing the sample to form a
fine spray of charged droplets. As the solvent evaporates, the charge density on the droplets
increases, eventually leading to the formation of gas-phase ions.

o Mass Analysis and Detection: The ions are then guided into the mass analyzer and detected
to generate a mass spectrum, similar to the process in GC-MS.

Experimental Workflow Visualization

The following diagram illustrates the typical workflow for the determination of molecular weight
using Gas Chromatography-Mass Spectrometry (GC-MS).
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Caption: Workflow for molecular weight determination using GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 6-Ethyl-
2,3-dimethylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074018#6-ethyl-2-3-dimethylpyridine-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b074018?utm_src=pdf-custom-synthesis
https://msf.ucsf.edu/documents/Strupat_MethodsEnzymology_v405.pdf
https://www.etamu.edu/wp-content/uploads/2021/10/4-GC_MS-Module.pdf
https://www.researchgate.net/figure/Schematic-of-a-GC-MS-system_fig1_221927526
https://www.thermofisher.com/hk/en/home/industrial/mass-spectrometry/mass-spectrometry-learning-center/gas-chromatography-mass-spectrometry-gc-ms-information.html
https://www.thermofisher.com/hk/en/home/industrial/mass-spectrometry/mass-spectrometry-learning-center/gas-chromatography-mass-spectrometry-gc-ms-information.html
https://www.benchchem.com/product/b074018#6-ethyl-2-3-dimethylpyridine-molecular-weight
https://www.benchchem.com/product/b074018#6-ethyl-2-3-dimethylpyridine-molecular-weight
https://www.benchchem.com/product/b074018#6-ethyl-2-3-dimethylpyridine-molecular-weight
https://www.benchchem.com/product/b074018#6-ethyl-2-3-dimethylpyridine-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074018?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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